![molecular formula C18H21NO B4439796 N-(2-methylbenzyl)-3-(4-methylphenyl)propanamide](/img/structure/B4439796.png)
N-(2-methylbenzyl)-3-(4-methylphenyl)propanamide
Overview
Description
N-(2-methylbenzyl)-3-(4-methylphenyl)propanamide, also known as N-(2-methylbenzyl)-3-(4-methylphenyl)-2-propionamide, is a white crystalline solid that is commonly used as a research chemical. It is a member of the amide class of compounds and is often referred to as "MN-24" or "MN-25". This compound has gained significant attention in recent years due to its potential applications in scientific research.
Mechanism of Action
The mechanism of action of N-(2-methylbenzyl)-3-(4-methylphenyl)propanamide(2-methylbenzyl)-3-(4-methylphenyl)propanamide is not fully understood, but it is believed to act as a partial agonist at the CB1 and CB2 receptors. This means that it can both activate and inhibit these receptors, depending on the concentration and location of the compound.
Biochemical and Physiological Effects:
Studies have shown that N-(2-methylbenzyl)-3-(4-methylphenyl)propanamide(2-methylbenzyl)-3-(4-methylphenyl)propanamide can produce a range of biochemical and physiological effects. These include analgesic (pain-relieving), anxiolytic (anxiety-reducing), and anti-inflammatory properties. It has also been shown to have potential neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(2-methylbenzyl)-3-(4-methylphenyl)propanamide(2-methylbenzyl)-3-(4-methylphenyl)propanamide for lab experiments is its high potency and selectivity for the CB1 and CB2 receptors. This makes it a useful tool for studying the endocannabinoid system and its role in various physiological processes. However, one limitation is that the compound is relatively new and has not been extensively studied in vivo. More research is needed to fully understand its effects and potential applications.
Future Directions
There are several potential future directions for research on N-(2-methylbenzyl)-3-(4-methylphenyl)propanamide(2-methylbenzyl)-3-(4-methylphenyl)propanamide. One area of interest is its potential use in the development of new treatments for pain, anxiety, and inflammation. Another area of research could focus on its potential neuroprotective effects and its use in the treatment of neurodegenerative diseases. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential applications in other areas of scientific research.
Scientific Research Applications
N-(2-methylbenzyl)-3-(4-methylphenyl)propanamide(2-methylbenzyl)-3-(4-methylphenyl)propanamide has been studied extensively for its potential applications in scientific research. It has been shown to have a high affinity for the CB1 and CB2 receptors in the endocannabinoid system, which are involved in regulating various physiological processes such as pain sensation, appetite, and mood.
properties
IUPAC Name |
3-(4-methylphenyl)-N-[(2-methylphenyl)methyl]propanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO/c1-14-7-9-16(10-8-14)11-12-18(20)19-13-17-6-4-3-5-15(17)2/h3-10H,11-13H2,1-2H3,(H,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MCZOLOHVEFDUEL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CCC(=O)NCC2=CC=CC=C2C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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